molecular formula C24H28N4O4 B2990695 3,4-dimethoxy-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide CAS No. 1428347-37-8

3,4-dimethoxy-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide

Cat. No. B2990695
CAS RN: 1428347-37-8
M. Wt: 436.512
InChI Key: CRCUVRWFNHARJZ-UHFFFAOYSA-N
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Description

3,4-dimethoxy-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide is a useful research compound. Its molecular formula is C24H28N4O4 and its molecular weight is 436.512. The purity is usually 95%.
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Scientific Research Applications

Electropolymerization and Conducting Polymers

A study by Sotzing et al. (1996) explored derivatized bis(pyrrol-2-yl) arylenes for electropolymerization, including compounds similar to 3,4-dimethoxy-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide. These compounds show low oxidation potentials, leading to stable conducting polymers, which have potential applications in electronics and materials science (Sotzing et al., 1996).

Luminescent Materials

Srivastava et al. (2017) synthesized compounds related to this compound, exhibiting luminescence in solution and solid-state. These materials displayed enhanced emission in aqueous-DMF solution and multi-stimuli responsiveness, indicating potential applications in optoelectronics and sensory materials (Srivastava et al., 2017).

Synthesis of Radiopharmaceuticals

Bobeldijk et al. (1990) discussed the synthesis of compounds structurally related to this compound for radiopharmaceutical applications. These compounds are precursors for radiolabeled benzamides, useful in medical imaging techniques like PET scans (Bobeldijk et al., 1990).

Antipsychotic Drug Development

Högberg et al. (1990) synthesized benzamides, including variants of this compound, as potential antipsychotic agents. They studied their antidopaminergic properties, suggesting their application in treating psychiatric disorders (Högberg et al., 1990).

Molecular Docking and Antimicrobial Activity

Flefel et al. (2018) explored novel pyridine derivatives, structurally related to this compound, for their antimicrobial properties. Molecular docking studies indicated these compounds as potential agents in fighting microbial infections (Flefel et al., 2018).

properties

IUPAC Name

3,4-dimethoxy-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28N4O4/c1-31-21-10-9-17(15-22(21)32-2)23(29)25-16-20-18-7-3-4-8-19(18)24(30)28(26-20)14-13-27-11-5-6-12-27/h3-4,7-10,15H,5-6,11-14,16H2,1-2H3,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CRCUVRWFNHARJZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NCC2=NN(C(=O)C3=CC=CC=C32)CCN4CCCC4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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